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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844 Get Quote

Technical Support Center: Aviglycine
Hydrochloride (AVG)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the efficacy of Aviglycine hydrochloride in experimental settings.

Aviglycine hydrochloride, also known as Aminoethoxyvinylglycine hydrochloride (AVG), is a

potent inhibitor of ethylene biosynthesis used primarily as a plant growth regulator.[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is Aviglycine hydrochloride and what is its primary mechanism of action?

A1: Aviglycine hydrochloride (AVG) is a synthetic compound and plant growth regulator that

inhibits the production of ethylene, a key plant hormone involved in ripening and senescence.

[1][4][5] Its primary mode of action is the competitive inhibition of 1-aminocyclopropane-1-

carboxylic acid (ACC) synthase, the rate-limiting enzyme in the ethylene biosynthesis pathway.

[6][7] By blocking this enzyme, AVG reduces ethylene levels, thereby delaying processes like

fruit ripening, flower senescence, and preharvest fruit drop.[4][8]

Q2: What is the proper way to prepare and store Aviglycine hydrochloride solutions?
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A2: Aviglycine hydrochloride is a water-soluble powder.[1][8] To prepare a stock solution,

dissolve the crystalline solid directly in aqueous buffers, such as PBS (pH 7.2).[9] It has high

solubility in water, with reports of up to 75 mg/mL (with sonication) and approximately 10

mg/mL in PBS (pH 7.2).[9][10] For long-term storage, keep the solid compound at -20°C,

sealed and away from moisture.[10] It is recommended not to store aqueous solutions for more

than one day.[9] If preparing a stock solution in water for cellular experiments, it should be filter-

sterilized (0.22 µm filter) before use.[10]

Q3: What are the typical working concentrations for Aviglycine hydrochloride in

experiments?

A3: The effective concentration of AVG varies significantly depending on the plant species,

target tissue, application timing, and desired outcome. Published studies report a wide range of

concentrations:

Postharvest Tomato Ripening Delay: 1 mM[9][10]

Apple Preharvest Drop Control: 130 mg/L to 264 mg/L (commercially used as ReTain®)[11]

[12]

Pineapple Flowering Inhibition: 100 mg/L to 500 mg/L applied as a foliar spray[13][14]

Peach Ripening Delay: 100 mg/L to 200 mg/L[15] It is crucial to perform dose-response

experiments to determine the optimal concentration for your specific experimental system.

Q4: Is a surfactant necessary when applying Aviglycine hydrochloride?

A4: Yes, for foliar applications, the use of a non-ionic or organosilicone surfactant is typically

required to ensure thorough coverage and absorption.[16][17] Commercial formulations like

ReTain® specify the use of a surfactant.[17] The recommended concentration of the surfactant

can vary, so it is important to follow the specific product guidelines.[16]

Troubleshooting Guide
Issue 1: Inconsistent or No Effect Observed After Application
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Question: My application of Aviglycine hydrochloride did not produce the expected delay

in ripening or reduction in fruit drop. What could be the cause?

Answer: Several factors can lead to reduced efficacy:

Incorrect Timing: Application timing is critical. For preharvest drop in apples, for example,

AVG is most effective when applied 3-4 weeks before the anticipated harvest.[4][11][18]

Applications too early or too late can diminish the effect.[17]

Poor Coverage: Inadequate spray volume or the absence of a recommended surfactant

can lead to poor absorption by the plant tissue.[16][17] Ensure complete and uniform

coverage of the target organs.

Environmental Conditions: High temperatures following application can sometimes lead to

inconsistent results.[11] Application during slow-drying conditions, such as the morning,

can improve absorption.[17]

Plant Stress: Efficacy may be reduced if trees are under stress from drought, heat,

disease, or poor nutrition.[16]

Incorrect pH: The spray solution pH should be near neutral and not exceed 8.5 for optimal

performance.[16]

Issue 2: Phytotoxicity or Negative Effects on Fruit Quality

Question: I observed negative effects, such as reduced fruit color or phytotoxicity, after

applying AVG. How can I avoid this?

Answer: While generally safe for crops, negative effects can occur, particularly at higher

concentrations or on sensitive cultivars.

Concentration: High concentrations of AVG may inhibit the development of red color in

some apple cultivars or induce phytotoxic effects in pineapple.[13][19] Conduct a dose-

response study to find the lowest effective concentration.

Cultivar Sensitivity: Responses to AVG can be highly cultivar-dependent. For instance,

AVG is highly effective in controlling fruit drop in 'Gala' apples but can increase drop in
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'Fuji' apples under certain conditions.[19]

Surfactant Choice: Some cultivars may be sensitive to certain types of surfactants. For

example, 'Southern Snap' apples require a different surfactant than other apple varieties.

[17]

Issue 3: Difficulty Dissolving the Compound

Question: I am having trouble dissolving the Aviglycine hydrochloride powder. What

should I do?

Answer: Aviglycine hydrochloride is generally highly soluble in water.[1] If you encounter

issues:

Use an Aqueous Buffer: Dissolving directly into a buffer like PBS can be effective.[9]

Try Sonication: For higher concentrations (e.g., up to 75 mg/mL in water), ultrasonic

treatment may be necessary to fully dissolve the powder.[10]

Check Purity and Storage: Ensure the compound has been stored correctly (at -20°C,

sealed, and dry) as improper storage could affect its properties.[10]

Quantitative Data Summary
The efficacy of Aviglycine hydrochloride (AVG) is often measured by its impact on fruit drop,

firmness, and ripening characteristics. The tables below summarize data from studies on

apples.

Table 1: Effect of AVG Concentration on Preharvest Fruit Drop in Apples
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Apple Cultivar
AVG
Concentration
(mg/L)

Application
Timing

% Reduction
in Fruit Drop
(Compared to
Control)

Citation(s)

Red Chief 150, 300, 600
4 weeks before

harvest

Significant

decrease
[18]

Gala 125
4 weeks before

harvest

Reduced drop

from 85% to 10%

(at 64 days post-

spray)

[19]

Fuji 125, 250
4 weeks before

harvest

Increased drop

from 6% to 10%

(at 64 days post-

spray)

[19]

Gala 130 (Full-rate)
3 weeks before

harvest

39% to 80%

reduction
[20]

Red Delicious 132, 264
3 weeks before

harvest

Significant

reduction
[11]

Table 2: Effect of AVG on Apple Fruit Firmness
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Apple Cultivar
AVG
Concentration
(mg/L)

Application
Timing

Observation Citation(s)

Red Chief 150, 300, 600
4 weeks before

harvest

Slowed loss of

flesh firmness
[18]

Red Delicious 264
3 weeks before

harvest

Up to 18%

greater firmness

than control

[11]

Gala 130
3 weeks before

harvest

Retained higher

firmness at

harvest and after

storage

[20]

Experimental Protocols
Protocol 1: Preparation of Aviglycine Hydrochloride Foliar Spray Solution

Calculate Required Mass: Determine the mass of Aviglycine hydrochloride powder

needed to achieve the desired final concentration in your total spray volume.

Dissolution: In a clean container, add the calculated mass of AVG to a small volume of water

or a suitable aqueous buffer (e.g., PBS, pH 7.2). Mix thoroughly until the powder is

completely dissolved. Sonication may be used to aid dissolution if necessary.[10]

Dilution: Add the concentrated solution to the main spray tank containing the remaining

volume of water to reach the final desired volume.

pH Adjustment: Check the pH of the final solution. If necessary, adjust to a neutral pH (6.0-

8.0) as efficacy can be reduced in highly alkaline solutions.[16]

Add Surfactant: Add the recommended non-ionic or organosilicone surfactant to the tank

according to the manufacturer's instructions (e.g., 0.05-0.1% v/v).[16]

Application: Agitate the tank to ensure a homogenous mixture and apply immediately as a

foliar spray, ensuring thorough coverage of the target plant tissues.
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Visualizations
Signaling Pathways & Workflows
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Caption: Mechanism of Aviglycine hydrochloride (AVG) action on the ethylene biosynthesis

pathway.
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Issue:
No or Poor Efficacy

Was application timing correct
for the target species/effect?

Solution:
Adjust timing based on

phenological stage.
(e.g., 3-4 weeks pre-harvest)

No

Was a surfactant used and
was coverage thorough?

Yes

Yes No

Solution:
Incorporate a recommended

surfactant and ensure
complete foliar coverage.

No

Were plants healthy and
not under stress?

Yes

Yes No

Solution:
Ensure plants are healthy.

Efficacy is reduced on
stressed plants.

No

Was the spray
solution pH neutral?

Yes

Yes No

Solution:
Adjust spray solution pH

to be between 6.0 and 8.0.

No

Consider dose-response
experiment or cultivar

specificity.

Yes

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Improving the efficacy of Aviglycine hydrochloride as a
growth regulator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665844#improving-the-efficacy-of-aviglycine-
hydrochloride-as-a-growth-regulator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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